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Compound of Interest

Compound Name: Aminoacetonitrile

Cat. No.: B1212223

Properties of Aminoacetonitrile:

Property Value

CAS Number 540-61-4

Molecular Formula C2HaN:2

Molar Mass 56.07 g/mol
Appearance Colorless to yellow liquid
Boiling Point 183 °C (decomposes)
Solubility Soluble in water

Safety and Handling Precautions:

o Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat when handling aminoacetonitrile. Work
should be conducted in a well-ventilated fume hood.

« Inhalation: Avoid inhaling vapors as they can be toxic.
» Skin and Eye Contact: Avoid contact with skin and eyes as it can cause irritation.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.
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First Aid Measures:

Exposure First Aid Procedure

) Move the person to fresh air. If not breathing,
Inhalation . o o L
give artificial respiration. Consult a physician.

. Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact i o
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Aminoacetonitrile in Scientific Research

Aminoacetonitrile and its derivatives are primarily of interest in the context of prebiotic
chemistry and the study of the origins of life. The following diagram illustrates the proposed role
of nitriles, such as aminoacetonitrile, in the prebiotic synthesis of essential biomolecules.
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Caption: Proposed pathway for prebiotic synthesis via aminoacetonitrile.

This information is for educational purposes only. The handling of aminoacetonitrile should
only be carried out by trained professionals in a controlled laboratory setting.

» To cite this document: BenchChem. [General and Safety Information for Aminoacetonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212223#step-by-step-aminoacetonitrile-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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